Cas no 2608-11-9 (Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1))

• Product Name: Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1)
• CAS No: 2608-11-9
• MF: C₁₃H₂₆N₂S₂
• MW: 274.48894071579
• MDL: MFCD00036327
• CID: 267502
• PubChem ID: 87570908
• Update Time: 2025-10-31

Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1)
• Hexamethyleneammonium Hexamethylenedithiocarbamate
• EINECS 220-023-1
• hexahydro-1H-azepine-1-dithiocarboxylic acid
• Hexahydro-azepin-1-dithiocarbonsaeure,Hexahydroazepin-Salz
• hexahydro-azepine-1-carbodithioic acid,hexahydroazepine
• Hexamethylene ammonia hexamethylene dithiocarbamate
• hexamethyleneiminodithiocarboxylic acid,hexamethyleneiminium salt
• N,N-hexamethylenedithiocarbamic acid hexamethyleneammonium salt
• Hexamethylenedithiocarbamic Acid Hexamethyleneammonium Salt
• CS-0450476
• AKOS037647519
• CAA60811
• FT-0629591
• Hexahydro-1H-azepine-1-dithiocarboxylic acid, compound with hexahydro-1H-azepine (1:1)
• Azepane azepane-1-carbodithioate
• 2608-11-9
• hexamethylenedithiocarbamic acid-hexamethyleneammonium salt
• Hexamethylenedithiocarbamic Acid Hexamethyleneammonium Salt, >/=98%
• MFCD00036327
• azepane; azepane-1-carbodithioic acid
• Hexamethylenedithiocarbamic acid hexamethylene ammonium salt
• DTXSID5062550
• DIMETHALLYLCARBONATE
• azepane;azepane-1-carbodithioic acid
• D90891
• AS-73963
• AZEPANE-1-CARBODITHIOIC ACID; HEXAMETHYLENEIMINE
• CIPHOUPBLAOEKY-UHFFFAOYSA-N

• MDL： MFCD00036327
• Inchi： 1S/C7H13NS2.C6H13N/c9-7(10)8-5-3-1-2-4-6-8;1-2-4-6-7-5-3-1/h1-6H2,(H,9,10);7H,1-6H2
• InChI Key： CIPHOUPBLAOEKY-UHFFFAOYSA-N
• SMILES： SC(N1CCCCCC1)=S.N1CCCCCC1

Computed Properties

• Exact Mass: 274.15400
• Monoisotopic Mass: 274.15374
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: Not available
• Density: No data available
• Melting Point: 146.0 to 149.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 86.16000
• LogP: 3.49380
• Solubility: Not available
• Vapor Pressure: No data available

Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1)

Recent Advances in the Study of Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1) (CAS: 2608-11-9)

Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1) (CAS: 2608-11-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and reactivity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, often referred to as a dithiocarbamate derivative, has been investigated for its ability to act as a chelating agent, which makes it valuable in metal ion binding and detoxification processes. Recent studies have highlighted its potential in treating heavy metal poisoning, where it demonstrates high affinity for toxic metals such as lead and cadmium. Additionally, its role in modulating oxidative stress has been a focal point of research, with promising results in preclinical models of neurodegenerative diseases.

In terms of synthesis, advancements have been made in optimizing the production of Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1). Researchers have developed more efficient and scalable methods, reducing the use of hazardous reagents and improving yield. These improvements are critical for its potential large-scale application in pharmaceuticals and industrial processes.

Biological studies have further elucidated the compound's mechanism of action. It has been shown to inhibit certain enzymes involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory drugs. Moreover, its interaction with cellular thiols has been explored, revealing its potential to modulate redox signaling pathways, which are crucial in cancer and aging-related diseases.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity at higher doses, and long-term safety need to be addressed. Ongoing research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, Hexahydro-1H-azepine-1-carbodithioic acid, compd. with hexahydro-1H-azepine (1:1) (CAS: 2608-11-9) represents a versatile compound with broad potential in medicinal chemistry. Continued research and development are essential to unlock its full therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this promising chemical entity.